2-(4-Chloropyrimidin-5-yl)acetic acid
Cat. No. B1630155
M. Wt: 172.57 g/mol
InChI Key: YZPMREAKQUDNFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08501786B2
Procedure details
To a solution of 0.6 g (3 mmol) of ethyl(4-chloro-5-pyrimidinyl)acetate from Step A in 0.5 mL of water and 1.5 mL of ethanol was added 215 mg (5.11 mmol) of lithium hydroxide hydrate. The reaction mixture was stirred at ambient temperature for 2 h then concentrated in vacuo to remove all volatiles. The residue was diluted with 7 mL of 2.0 N aqueous hydrogen chloride and then concentrated in vacuo to remove all volatiles to yield the title compound (0.43 g, 83%). 1H-NMR (500 MHz, CD3OD) δ: 8.88 (s, 1H), 8.70 (s, 1H), 3.96 (s, 2H). LC-MS: m/z (E/S) 173 (MH)+.
Name
lithium hydroxide hydrate
Quantity
215 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([O:3][C:4](=[O:13])[CH2:5][C:6]1[C:7]([Cl:12])=[N:8][CH:9]=[N:10][CH:11]=1)C.O.[OH-].[Li+]>O.C(O)C>[Cl:12][C:7]1[C:6]([CH2:5][C:4]([OH:13])=[O:3])=[CH:11][N:10]=[CH:9][N:8]=1 |f:1.2.3|
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Inputs
Step One
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Name
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Quantity
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0.6 g
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Type
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reactant
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Smiles
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C(C)OC(CC=1C(=NC=NC1)Cl)=O
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Name
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lithium hydroxide hydrate
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Quantity
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215 mg
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Type
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reactant
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Smiles
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O.[OH-].[Li+]
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Name
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Quantity
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0.5 mL
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Type
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solvent
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Smiles
|
O
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|
Name
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Quantity
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1.5 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at ambient temperature for 2 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
|
Type
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CONCENTRATION
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Details
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then concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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to remove all volatiles
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ADDITION
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Type
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ADDITION
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Details
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The residue was diluted with 7 mL of 2.0 N aqueous hydrogen chloride
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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to remove all volatiles
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
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|
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Type
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product
|
|
Smiles
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ClC1=NC=NC=C1CC(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.43 g | |
| YIELD: PERCENTYIELD | 83% | |
| YIELD: CALCULATEDPERCENTYIELD | 83.1% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
